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Compound of Interest

Compound Name: 3,5-Dimethylcyclopentene

Cat. No.: B13788771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dimethylcyclopentene is a cyclic alkene of interest in organic synthesis and as a potential

building block in the development of novel chemical entities. A thorough understanding of its

physical properties is fundamental for its application in laboratory and industrial settings,

ensuring proper handling, characterization, and utilization in synthetic pathways. This technical

guide provides a comprehensive overview of the known physical properties of 3,5-
Dimethylcyclopentene, detailed experimental protocols for their determination, and a

workflow for its chemical characterization.

Core Physical and Chemical Properties
The following table summarizes the key physical and chemical identifiers for 3,5-
Dimethylcyclopentene.
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Identifier Value Source

Molecular Formula C₇H₁₂ Cheméo[1], PubChem[2]

Molecular Weight 96.17 g/mol Cheméo[1], PubChem[2]

CAS Number 7459-71-4 Cheméo[1], PubChem[2]

InChI Key
PUPAPFTXLYVYPX-

UHFFFAOYSA-N
Cheméo[1], PubChem[2]

Canonical SMILES CC1C=CC(C)C1 Cheméo[1]

Quantitative Physical Properties
The physical properties of 3,5-Dimethylcyclopentene are crucial for its purification, handling,

and use in chemical reactions. The data presented below has been aggregated from various

chemical databases. It is important to note that while some properties have been

experimentally determined, others are computational estimations.
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Physical Property Value Unit Source and Notes

Normal Boiling Point 353.00 ± 7.00 K

NIST[1],

(Experimentally

determined)

Normal Melting Point 176.07 K
Cheméo[1], (Joback

Calculated Property)

Enthalpy of

Vaporization
31.42 kJ/mol

Cheméo[1], (Joback

Calculated Property)

Enthalpy of Fusion 10.11 kJ/mol
Cheméo[1], (Joback

Calculated Property)

Critical Temperature 564.73 K
Cheméo[1], (Joback

Calculated Property)

Critical Pressure 3431.89 kPa
Cheméo[1], (Joback

Calculated Property)

Critical Volume 0.353 m³/kmol
Cheméo[1], (Joback

Calculated Property)

LogP (Octanol/Water) 2.219
Cheméo[1], (Crippen

Calculated Property)

Water Solubility

(log10WS)
-2.02 mol/l

Cheméo[1], (Crippen

Calculated Property)

Spectral Data
Spectroscopic data is essential for the structural elucidation and purity assessment of 3,5-
Dimethylcyclopentene.

Spectrum Type Availability Source

Mass Spectrum (EI) Available NIST[3], PubChem[2]

Infrared (IR) Spectrum Available PubChem[2]

¹³C NMR Spectrum Available PubChem[2]
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Experimental Protocols
The following sections detail generalized experimental procedures for determining key physical

properties of volatile organic compounds like 3,5-Dimethylcyclopentene.

Determination of Boiling Point (Micro-scale Method)
This method is suitable for small sample volumes.

Apparatus:

Thiele tube

Thermometer (0-200 °C)

Capillary tube (sealed at one end)

Small test tube

Mineral oil

Bunsen burner or heating mantle

Procedure:

A small amount of 3,5-Dimethylcyclopentene (0.5-1 mL) is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped within a Thiele tube filled with mineral oil, ensuring the heat is

distributed evenly.

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.
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Heating is continued until a rapid and continuous stream of bubbles is observed.

The heat source is removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

Determination of Density
Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Water bath with temperature control

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined using an

analytical balance.

The pycnometer is filled with distilled water and placed in a constant temperature water bath

until it reaches thermal equilibrium. The volume of the pycnometer is then determined by the

known density of water at that temperature.

The pycnometer is dried and then filled with 3,5-Dimethylcyclopentene.

The filled pycnometer is brought to the same temperature in the water bath.

The mass of the pycnometer filled with the sample is accurately measured.

The density of 3,5-Dimethylcyclopentene is calculated by dividing the mass of the sample

by the volume of the pycnometer.

Determination of Refractive Index
Apparatus:
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Abbe refractometer

Constant temperature water bath

Dropper

Acetone and lens paper for cleaning

Procedure:

The Abbe refractometer is calibrated using a standard liquid with a known refractive index.

The prisms of the refractometer are cleaned with acetone and allowed to dry completely.

A few drops of 3,5-Dimethylcyclopentene are placed on the surface of the prism using a

clean dropper.

The prisms are closed and the instrument's light source is adjusted to illuminate the sample.

The refractometer is adjusted until the dividing line between the light and dark fields is sharp

and centered in the crosshairs of the eyepiece.

The refractive index is read from the instrument's scale. The temperature should be

recorded, and if necessary, a correction factor can be applied to report the value at a

standard temperature (typically 20°C).

Workflow and Visualization
Characterization Workflow for a Synthesized Organic
Compound
The following diagram illustrates a typical workflow for the characterization and purity

assessment of a synthesized organic compound such as 3,5-Dimethylcyclopentene.
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Figure 1: General Workflow for Organic Compound Characterization
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Caption: General Workflow for Organic Compound Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C7459714&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C7459714&Units=SI
https://askfilo.com/chemistry-question-answers/how-many-structural-isomers-are-there-of-dimethylcyclopentane
https://www.benchchem.com/product/b13788771#3-5-dimethylcyclopentene-physical-properties
https://www.benchchem.com/product/b13788771#3-5-dimethylcyclopentene-physical-properties
https://www.benchchem.com/product/b13788771#3-5-dimethylcyclopentene-physical-properties
https://www.benchchem.com/product/b13788771#3-5-dimethylcyclopentene-physical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13788771?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13788771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

